![molecular formula C17H23N3O2 B2400108 (3r,5r,7r)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)adamantane-1-carboxamide CAS No. 2319784-69-3](/img/structure/B2400108.png)
(3r,5r,7r)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)adamantane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3r,5r,7r)-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)adamantane-1-carboxamide, also known as OPEA, is a novel compound that has shown promising results in various scientific research studies. OPEA is a derivative of adamantane, which is a cyclic hydrocarbon with a unique structure that has been explored for its potential therapeutic properties.
Scientific Research Applications
Synthesis and Chemical Properties
Facile Synthesis Techniques : A study outlines a facile method for synthesizing adamantane-1-carboxamide derivatives, emphasizing the process's efficiency and yield. This method could be relevant for producing compounds with similar structures to the one you're interested in (Su et al., 2011).
Chemical Characterization and Applications : Research on adamantane derivatives, such as N-[1-(2-Phenylethyl)pyrrolidin-3-yl]-1-adamantanecarboxamides, explores their potential as selective 5-HT2 receptor antagonists, indicating diverse applications in receptor studies and pharmacological research (Fujio et al., 2000).
Biological Activities
Antimicrobial Properties : Another study on 2-aminoadamantane derivatives reveals their potential as antimicrobial agents, showcasing the versatility of adamantane-based compounds in developing new antimicrobial strategies (Eisa et al., 1990).
Broad-Spectrum Antibacterial Candidates : Research into N′-heteroarylidene-1-carbohydrazide derivatives of adamantane-1-carbohydrazide demonstrates potent antibacterial activity, suggesting significant potential in addressing antibiotic resistance (Al-Wahaibi et al., 2020).
Material Science Applications
Polymer Science : Studies on the synthesis and characterization of polyamides containing adamantyl moieties reveal their high performance and thermal stability, indicating applications in advanced materials and engineering (Chern et al., 1998).
Low Dielectric Constant Materials : Research into adamantane-based polyimides shows they possess low dielectric constants, highlighting their utility in electronic materials for applications requiring low power consumption and high performance (Chern & Shiue, 1997).
properties
IUPAC Name |
N-[2-(2-oxopyrimidin-1-yl)ethyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2/c21-15(18-3-5-20-4-1-2-19-16(20)22)17-9-12-6-13(10-17)8-14(7-12)11-17/h1-2,4,12-14H,3,5-11H2,(H,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMORSQSIRCYXGR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)NCCN4C=CC=NC4=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.